Cas no 216959-98-7 (4-(2-aminopyrimidin-4-yl)benzoic Acid)

4-(2-aminopyrimidin-4-yl)benzoic Acid structure

216959-98-7 structure

Product Name:4-(2-aminopyrimidin-4-yl)benzoic Acid

CAS No:216959-98-7

MF:C₁₁H₉N₃O₂

MW:215.208061933517

MDL:MFCD03407445

CID:1403905

PubChem ID:22628202

Update Time:2025-04-20

4-(2-aminopyrimidin-4-yl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

- 4-(2-aminopyrimidin-4-yl)benzoic Acid
- SBB095103
- AG-A-65348
- 4-(2-amino-4-pyrimidyl)benzoic acid
- KB-83788
- SureCN3812954
- CTK7I7836
- OR103635
- 4-(2-amino-4-pyrimidinyl)benzoic acid
- DB-294604
- MFCD03407445
- AKOS026675464
- PS-3302
- 4-(2-Aminopyrimidin-4-yl)benzoicacid
- SB57842
- SCHEMBL3812954
- CS-0449946
- 216959-98-7
- 4-(2-aminopyrimidin-4-yl)benzoic acid, AldrichCPR
- DTXSID10627085
- STTNRXJTCMXMSX-UHFFFAOYSA-N
- MDL： MFCD03407445
- Inchi： 1S/C11H9N3O2/c12-11-13-6-5-9(14-11)7-1-3-8(4-2-7)10(15)16/h1-6H,(H,15,16)(H2,12,13,14)
- InChI Key： STTNRXJTCMXMSX-UHFFFAOYSA-N
- SMILES： OC(C1C=CC(=CC=1)C1C=CN=C(N)N=1)=O

Computed Properties

Exact Mass: 215.06900
Monoisotopic Mass: 215.069476538g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 252
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 89.1Å²

Experimental Properties

PSA: 89.83000
LogP: 1.35410

4-(2-aminopyrimidin-4-yl)benzoic Acid Security Information

Hazard Statement： Harmful
Hazard Category Code： 22
Hazardous Material Identification：

4-(2-aminopyrimidin-4-yl)benzoic Acid Customs Data

HS CODE：2933599090
Customs Data：

China Customs Code:
2933599090

Overview:

2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(2-aminopyrimidin-4-yl)benzoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR103635-250mg	4-(2-Aminopyrimidin-4-yl)benzoic acid	216959-98-7		250mg	£125.00	2025-02-19
Apollo Scientific	OR103635-1g	4-(2-Aminopyrimidin-4-yl)benzoic acid	216959-98-7		1g	£280.00	2025-02-19
TRC	A639340-100mg	4-(2-Aminopyrimidin-4-yl)benzoic Acid	216959-98-7		100mg	$ 190.00	2023-04-19
TRC	A639340-500mg	4-(2-Aminopyrimidin-4-yl)benzoic Acid	216959-98-7		500mg	$ 873.00	2023-04-19
TRC	A639340-1g	4-(2-Aminopyrimidin-4-yl)benzoic Acid	216959-98-7		1g	$ 1240.00	2022-06-07
abcr	AB235686-1 g	4-(2-Aminopyrimidin-4-yl)benzoic acid	216959-98-7		1g	€266.80	2023-04-27
TRC	A639340-1000mg	4-(2-Aminopyrimidin-4-yl)benzoic Acid	216959-98-7		1g	$ 1499.00	2023-04-19
abcr	AB235686-250mg	4-(2-Aminopyrimidin-4-yl)benzoic acid; .	216959-98-7		250mg	€262.00	2025-02-14
A2B Chem LLC	AF64191-1mg	4-(2-Aminopyrimidin-4-yl)benzoic acid	216959-98-7	>95%	1mg	$201.00	2024-04-20
A2B Chem LLC	AF64191-5mg	4-(2-Aminopyrimidin-4-yl)benzoic acid	216959-98-7	>95%	5mg	$214.00	2024-04-20

4-(2-aminopyrimidin-4-yl)benzoic Acid Production Method

4-(2-aminopyrimidin-4-yl)benzoic Acid Related Literature

1. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
2. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
3. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
4. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

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5. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707

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Cas no 216959-98-7 (4-(2-aminopyrimidin-4-yl)benzoic Acid)

4-(2-aminopyrimidin-4-yl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

4-(2-aminopyrimidin-4-yl)benzoic Acid Security Information

4-(2-aminopyrimidin-4-yl)benzoic Acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

4-(2-aminopyrimidin-4-yl)benzoic Acid Pricemore >>

4-(2-aminopyrimidin-4-yl)benzoic Acid Production Method

4-(2-aminopyrimidin-4-yl)benzoic Acid Related Literature

Related Categories

216959-98-7 (4-(2-aminopyrimidin-4-yl)benzoic Acid) Related Products